N-(4-iodophenyl)-2-nitrobenzamide
Overview
Description
N-(4-iodophenyl)-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its promising properties. It is a member of the nitrobenzamide family, which is known for its diverse applications in various fields, including medicinal chemistry, materials science, and organic synthesis.
Mechanism of Action
The mechanism of action of N-(4-iodophenyl)-2-nitrobenzamide involves the inhibition of various molecular targets, including tubulin, histone deacetylases, and topoisomerases. The compound binds to tubulin and disrupts microtubule formation, leading to cell cycle arrest and apoptosis. It also inhibits histone deacetylases, leading to the accumulation of acetylated histones and the activation of proapoptotic genes. Furthermore, N-(4-iodophenyl)-2-nitrobenzamide inhibits topoisomerases, which are essential enzymes for DNA replication and transcription.
Biochemical and Physiological Effects:
N-(4-iodophenyl)-2-nitrobenzamide has been shown to have various biochemical and physiological effects. In cancer cells, it induces cell cycle arrest and apoptosis, as well as inhibits angiogenesis and metastasis. It also inhibits the growth of various bacteria and fungi, including Staphylococcus aureus and Candida albicans. In addition, N-(4-iodophenyl)-2-nitrobenzamide has anti-inflammatory effects, which are mediated by the inhibition of proinflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6.
Advantages and Limitations for Lab Experiments
N-(4-iodophenyl)-2-nitrobenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high yield. It is also stable under normal laboratory conditions and can be stored for extended periods. However, one of the limitations of N-(4-iodophenyl)-2-nitrobenzamide is its low solubility in aqueous solutions, which can make it challenging to use in certain experiments. Additionally, the compound is highly toxic, which requires careful handling and disposal.
Future Directions
There are several future directions for the research on N-(4-iodophenyl)-2-nitrobenzamide. One area of interest is the development of novel derivatives with improved anticancer activity and reduced toxicity. Another direction is the investigation of the compound's mechanism of action in more detail, particularly its interactions with molecular targets. Additionally, the potential applications of N-(4-iodophenyl)-2-nitrobenzamide in other fields, such as materials science and organic synthesis, could be explored further. Overall, the research on N-(4-iodophenyl)-2-nitrobenzamide holds significant promise for the development of new therapies and materials.
Scientific Research Applications
N-(4-iodophenyl)-2-nitrobenzamide has been extensively studied for its potential applications in cancer therapy. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound exerts its anticancer effects by inducing cell cycle arrest and apoptosis, as well as inhibiting angiogenesis and metastasis. In addition to cancer therapy, N-(4-iodophenyl)-2-nitrobenzamide has also been investigated for its antimicrobial, antifungal, and anti-inflammatory properties.
properties
IUPAC Name |
N-(4-iodophenyl)-2-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9IN2O3/c14-9-5-7-10(8-6-9)15-13(17)11-3-1-2-4-12(11)16(18)19/h1-8H,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUVUXTIOHCKPKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)I)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9IN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501300254 |
Source
|
| Record name | N-(4-Iodophenyl)-2-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501300254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
135097-69-7 |
Source
|
| Record name | N-(4-Iodophenyl)-2-nitrobenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=135097-69-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-Iodophenyl)-2-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501300254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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